1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one

• IUPAC Name: 1-(3-hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one
• InChI: InChI=1S/C11H15N3O3/c1-8-7-13(4-3-5-15)11(16)14(8)10-6-9(2)17-12-10/h6-7,15H,3-5H2,1-2H3
• InChI Key: JCABSDMCVJAMEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(=CN(C2=O)CCCO)C
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one, also known as A-317491, is a small molecule antagonist of the P2X3 receptor. The P2X3 receptor is a ligand-gated ion channel that is expressed in sensory neurons and plays a key role in pain signaling. A-317491 has been shown to be effective in reducing pain in animal models and is being investigated as a potential therapeutic for chronic pain.

Mechanism of Action

1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one is a selective antagonist of the P2X3 receptor. The P2X3 receptor is a ligand-gated ion channel that is activated by ATP. Activation of the P2X3 receptor results in the influx of cations, such as calcium and sodium, into the cell, which depolarizes the membrane and leads to the generation of an action potential. By blocking the P2X3 receptor, 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one reduces the transmission of pain signals from sensory neurons to the central nervous system.
Biochemical and Physiological Effects
1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has been shown to be effective in reducing pain in animal models. It has also been shown to have anti-inflammatory effects in the lungs of mice with asthma. 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has been investigated for its effects on other physiological systems, such as the cardiovascular system, but further research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has several advantages for lab experiments. It is a small molecule that can easily be synthesized and modified, which allows for the development of analogs with improved potency and selectivity. 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one is also selective for the P2X3 receptor, which reduces the potential for off-target effects. However, 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has limitations as well. It has poor solubility in aqueous solutions, which can make it difficult to administer in animal models. Additionally, the effects of 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one can be variable depending on the dose and the route of administration.

Future Directions

There are several potential future directions for research on 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one. One area of interest is the development of analogs with improved potency and selectivity. Another area of interest is the investigation of the effects of 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one on other physiological systems, such as the immune system. 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one may also have potential as a therapeutic for other conditions, such as irritable bowel syndrome and asthma. Further research is needed to fully understand the potential of 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one as a therapeutic for chronic pain and other conditions.

Synthesis Methods

The synthesis of 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one starts with the reaction of 3-amino-4-methylimidazole with ethyl 3-bromopropionate to form 1-(3-bromopropyl)-4-methylimidazole. This intermediate is then reacted with 5-methyl-3-oxazolidinone to form the target compound, 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one.

Scientific Research Applications

1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has been extensively studied in animal models of pain. It has been shown to be effective in reducing both acute and chronic pain, including neuropathic pain. 1-(3-Hydroxypropyl)-4-methyl-3-(5-methyl-1,2-oxazol-3-yl)imidazol-2-one has also been investigated as a potential treatment for other conditions, such as irritable bowel syndrome and asthma.